molecular formula C18H15N3O2 B3082133 3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid CAS No. 1119451-55-6

3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid

Cat. No. B3082133
CAS RN: 1119451-55-6
M. Wt: 305.3 g/mol
InChI Key: ILPKJCCKFNAVJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid” is a chemical compound with the molecular formula C18H15N3O2 and a molecular weight of 305.33 . It is a derivative of benzoic acid, which is characterized by the presence of a pyridazin-3-yl group attached to the amino group at the 3rd position of the benzoic acid .


Synthesis Analysis

The synthesis of such compounds often involves the use of heterocyclic scaffolds, many of which contain nitrogen . The pyrrolidine ring, a five-membered nitrogen heterocycle, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The synthetic strategies used can involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .


Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzoic acid core, with an amino group at the 3rd position. This amino group is further substituted with a pyridazin-3-yl group, which itself is substituted with a 4-methylphenyl group at the 6th position .

Scientific Research Applications

  • Corrosion Inhibition:

    • Pyridazine derivatives, including compounds similar to 3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid, have been studied for their effectiveness in inhibiting the corrosion of mild steel in acidic environments. These compounds act as mixed-type inhibitors, impacting the electrochemical dissolution of steel, and their efficiency increases with concentration. The pyridazine ring plays a crucial role in the chemical interaction with mild steel, suggesting potential applications in corrosion protection (Mashuga, Olasunkanmi, & Ebenso, 2017).
  • Heterocyclic Synthesis:

    • Compounds structurally related to this compound have been used in synthesizing various heterocyclic systems, indicating their potential in creating a range of novel chemical compounds. These synthetic processes involve cyclization and condensation reactions, underscoring the versatility of pyridazine derivatives in chemical synthesis (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
  • Antimicrobial Research:

    • Arylhydrazones of p-aminobenzoic acid hydrazide, closely related to the chemical structure , have been synthesized and evaluated for antimicrobial activity. These compounds, including the prototype benzoic acid p-amino-[(4-fluorophenyl)methylene]hydrazide, show potential as antimicrobial agents, indicating a similar possibility for this compound (Komurcu, Rollas, Ulgen, Gorrod, & Çevikbaş, 1995).
  • Anticonvulsant Activity:

    • Derivatives of pyridazinone, which share a structural resemblance to this compound, have been synthesized and tested for anticonvulsant activity. This suggests potential research applications in developing new anticonvulsant drugs (Samanta, Asif, Pooja, Garg, Sharma, & Singh, 2011).

properties

IUPAC Name

3-[[6-(4-methylphenyl)pyridazin-3-yl]amino]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15N3O2/c1-12-5-7-13(8-6-12)16-9-10-17(21-20-16)19-15-4-2-3-14(11-15)18(22)23/h2-11H,1H3,(H,19,21)(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILPKJCCKFNAVJR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN=C(C=C2)NC3=CC=CC(=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID201205382
Record name 3-[[6-(4-Methylphenyl)-3-pyridazinyl]amino]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201205382
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

305.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1119451-55-6
Record name 3-[[6-(4-Methylphenyl)-3-pyridazinyl]amino]benzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1119451-55-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-[[6-(4-Methylphenyl)-3-pyridazinyl]amino]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201205382
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 2
Reactant of Route 2
3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 3
Reactant of Route 3
3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 4
Reactant of Route 4
3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 5
Reactant of Route 5
3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 6
3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.